N-(Azido-PEG2)-N-Boc-PEG4-acid

Specification

• CAS No.: 2093153-82-1
• Molecular Formula: C22H42N4O10
• Molecular Weight: 522.6
• IUPAC Name: 3-[2-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• Standard InChI: InChI=1S/C22H42N4O10/c1-22(2,3)36-21(29)26(6-10-32-14-13-31-9-5-24-25-23)7-11-33-15-17-35-19-18-34-16-12-30-8-4-20(27)28/h4-19H2,1-3H3,(H,27,28)
• Standard InChI Key: BHUIQDKNHMQIER-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N(CCOCCOCCN=[N+]=[N-])CCOCCOCCOCCOCCC(=O)O
• Appearance: Solid powder

Introduction

N-(Azido-PEG2)-N-Boc-PEG4-acid is a polyethylene glycol (PEG)-based linker compound that has gained significant attention in various biochemical applications. This compound combines an azide group with a Boc-protected amine and a terminal carboxylic acid, making it versatile for bioconjugation reactions and the synthesis of complex molecules like Proteolysis Targeting Chimeras (PROTACs).

Key Features:

• Chemical Formula: C22H42N4O10

• Molecular Weight: 522.6 g/mol

• CAS Number: 2093153-82-1

• PubChem CID: 126480462

Applications

N-(Azido-PEG2)-N-Boc-PEG4-acid is utilized in several biochemical applications:

• Bioconjugation: The azide group facilitates click chemistry reactions, enabling the conjugation of proteins, peptides, and other biomolecules.

• Drug Delivery: PEGylation enhances the solubility and circulation time of therapeutic molecules.

• PROTAC Synthesis: This compound is used in the synthesis of PROTACs, which are bifunctional molecules designed to target specific proteins for degradation.

Safety and Handling

This compound should be stored in a sealed container at 2-8°C. It is classified with hazard statements H302, H315, H319, and H335, indicating potential harm if swallowed, in contact with skin, or if it causes eye irritation and respiratory tract irritation, respectively. Precautions include wearing protective clothing and avoiding inhalation.